Cas no 1823422-72-5 (Methyl 3-cyclobutylpyrrolidine-3-carboxylate;hydrochloride)

• Product Name: Methyl 3-cyclobutylpyrrolidine-3-carboxylate;hydrochloride
• CAS No: 1823422-72-5
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 6329721
• PubChem ID: 137944982
• Update Time: 2025-10-18

Methyl 3-cyclobutylpyrrolidine-3-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1823422-72-5
• EN300-6731948
• Methyl 3-cyclobutylpyrrolidine-3-carboxylate;hydrochloride
• methyl 3-cyclobutylpyrrolidine-3-carboxylate hydrochloride

• Inchi： 1S/C10H17NO2.ClH/c1-13-9(12)10(5-6-11-7-10)8-3-2-4-8;/h8,11H,2-7H2,1H3;1H
• InChI Key： SQKGYPBXTUJDHY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CNCC1)C1CCC1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-cyclobutylpyrrolidine-3-carboxylate;hydrochloride

Methyl 3-cyclobutylpyrrolidine-3-carboxylate; Hydrochloride (CAS No. 1823422-72-5)

Methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride is a chemical compound with the CAS registry number 1823422-72-5. This compound belongs to the class of cyclobutyl pyrrolidine derivatives, which have garnered significant attention in recent years due to their unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure consists of a pyrrolidine ring substituted with a cyclobutyl group at the 3-position, along with a methyl ester and a hydrochloride counterion, making it a versatile molecule for further functionalization and exploration.

The synthesis of methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride typically involves multi-step organic reactions, often starting from readily available starting materials such as cyclobutane derivatives and pyrrolidine precursors. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound with high enantiomeric purity, which is crucial for its application in chiral recognition and drug development. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly streamlined the synthesis process, reducing both time and cost while improving yield and selectivity.

From a pharmacological perspective, methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride has shown promising activity in preclinical studies targeting various therapeutic areas. For instance, recent research has highlighted its potential as a neuroprotective agent, where the compound demonstrates selective inhibition of enzymes involved in neurodegenerative pathways. Additionally, studies have explored its role as a modulator of ion channels, particularly in voltage-gated sodium channels, which are implicated in pain signaling and epilepsy. These findings underscore the compound's versatility as a lead molecule for drug discovery.

The structural uniqueness of methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride lies in its combination of a rigid cyclobutane ring and a flexible pyrrolidine backbone, which confers both steric bulk and conformational flexibility. This balance is critical for interactions with biological targets, such as proteins or nucleic acids, where both shape complementarity and dynamic adaptability are essential. Recent computational studies using molecular docking and dynamics simulations have provided deeper insights into how this compound interacts with its target binding sites, revealing key residues responsible for its binding affinity.

In terms of applications beyond pharmacology, methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride has also been investigated for its potential in material science. For example, researchers have explored its use as a chiral selector in liquid chromatography for enantiomeric resolution of racemic mixtures. The compound's ability to induce high enantioselectivity makes it an attractive candidate for resolving complex chiral separations in pharmaceutical manufacturing.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride to enhance scalability and reduce environmental impact. Green chemistry approaches, such as catalytic hydrogenation using renewable feedstocks or biocatalysts, are being actively pursued to align with sustainability goals. Furthermore, efforts are underway to explore the compound's potential in emerging therapeutic areas, such as immuno-oncology and infectious diseases.

In conclusion, methyl 3-cyclobutylpyrrolidine-3-carboxylate; hydrochloride (CAS No. 1823422-72-5) stands out as a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodology and pharmacological insights, positions it as a valuable tool for future innovations in drug discovery and beyond.